Cas no 1220016-95-4 (N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride)

• Product Name: N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride
• CAS No: 1220016-95-4
• MF: C₁₄H₃₀Cl₂N₂
• MW: 297.307402133942
• CID: 4687693
• Update Time: 2025-06-14

N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(piperidin-4-ylmethyl)cyclohexanamine dihydrochloride
• n-ethyl-n-(4-piperidinylmethyl)cyclohexanamine dihydrochloride
• N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride

• Inchi： 1S/C14H28N2.2ClH/c1-2-16(14-6-4-3-5-7-14)12-13-8-10-15-11-9-13;;/h13-15H,2-12H2,1H3;2*1H
• InChI Key： PGUYZLDAOXNGBM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC1CCNCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: No data avaiable

N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Ethyl-N-(4-piperidinylmethyl)cyclohexanaminedihydrochloride

Comprehensive Overview of N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine Dihydrochloride (CAS No. 1220016-95-4)

N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride (CAS No. 1220016-95-4) is a specialized organic compound with a unique chemical structure that combines a cyclohexylamine backbone with piperidine and ethyl functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular formula of N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride reflects its complex yet well-defined architecture. Researchers often explore its properties, such as its binding affinity to specific receptors or enzymes, which could be pivotal in designing novel therapeutics. The compound's CAS No. 1220016-95-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride has surged, particularly in the context of central nervous system (CNS) research. Its structural motifs are reminiscent of compounds used to study neurotransmitter modulation, a hot topic in neuroscience. With the rise of AI-driven drug discovery, this compound has also been featured in computational studies aiming to predict its bioactivity and optimize its pharmacological profile.

Another area of interest is the compound's potential role in precision medicine. As personalized therapies gain traction, researchers are investigating how N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride might interact with genetic variants or biomarkers. This aligns with the growing focus on targeted drug delivery systems, where such compounds could be engineered for enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, the preparation of N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride involves multi-step organic reactions, often requiring stringent conditions to achieve high purity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. The dihydrochloride salt form further simplifies handling and storage, addressing common challenges in chemical logistics.

Given its versatility, CAS No. 1220016-95-4 is frequently cited in patents and academic papers exploring new chemical entities (NCEs). Its inclusion in high-throughput screening libraries underscores its relevance in modern drug development pipelines. Additionally, the compound's physicochemical properties, such as logP and pKa, are meticulously documented to facilitate structure-activity relationship (SAR) studies.

As the scientific community continues to unravel the complexities of N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride, its applications may expand into emerging fields like bioconjugation or proteomics. The compound's adaptability to various experimental setups makes it a valuable asset for researchers tackling unmet medical needs. With ongoing advancements in cheminformatics and molecular modeling, the future prospects for this compound appear promising.

In summary, N-Ethyl-N-(4-piperidinylmethyl)cyclohexanamine dihydrochloride (CAS No. 1220016-95-4) represents a fascinating intersection of chemistry and biology. Its potential contributions to drug discovery, neuroscience, and personalized medicine highlight its importance in contemporary research. As innovation accelerates, this compound is poised to remain a key player in the quest for groundbreaking therapeutic solutions.